Cas no 107383-39-1 (Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)

Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- structure
107383-39-1 structure
Product Name:Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
CAS No:107383-39-1
MF:C17H23NO
MW:257.370624780655
CID:159083
PubChem ID:182574
Update Time:2025-04-19

Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
    • 3-(4a-ethyl-1-methyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
    • 4a-ethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
    • Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,r...
    • 4-Ehhmp
    • AC1L4B8E
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis( -)-
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
    • DTXSID90910306
    • 3-(4a-Ethyl-1-methyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis(+-)-
    • 107383-39-1
    • Inchi: 1S/C17H23NO/c1-3-17-10-5-8-16(17)18(2)11-9-15(17)13-6-4-7-14(19)12-13/h4,6-7,9,12,16,19H,3,5,8,10-11H2,1-2H3
    • InChI Key: WCBNTIVXKGADOG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21CC

Computed Properties

  • Exact Mass: 257.17809
  • Monoisotopic Mass: 257.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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